Cas no 1797303-44-6 (1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one)
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]-3,3-diphenylpropan-1-one
- 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one
-
- Inchi: 1S/C25H25NO4S/c1-30-21-12-14-22(15-13-21)31(28,29)23-17-26(18-23)25(27)16-24(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-15,23-24H,16-18H2,1H3
- InChI Key: FKAKJHIKDCMOER-UHFFFAOYSA-N
- SMILES: C(N1CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1)(=O)CC(C1=CC=CC=C1)C1=CC=CC=C1
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-0826-2μmol |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-5μmol |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-10μmol |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-20μmol |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-1mg |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-2mg |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-3mg |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-4mg |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-5mg |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0826-10mg |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one |
1797303-44-6 | 10mg |
$79.0 | 2023-09-09 |
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one
Comprehensive Guide to 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one (CAS No. 1797303-44-6)
1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one (CAS No. 1797303-44-6) is a specialized organic compound with a unique molecular structure, combining an azetidine ring, diphenyl groups, and a methoxybenzenesulfonyl moiety. This compound has gained attention in pharmaceutical and material science research due to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a kinase inhibitor scaffold and its potential in developing novel therapeutic agents.
The molecular structure of 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one features several pharmacologically relevant components. The azetidine ring, a four-membered nitrogen-containing heterocycle, is increasingly important in medicinal chemistry due to its conformational constraints and metabolic stability. The diphenylpropanone segment contributes to the compound's lipophilicity, potentially enhancing blood-brain barrier penetration, while the methoxybenzenesulfonyl group may influence binding affinity to biological targets. Recent studies suggest this structural combination could be valuable in developing neuroprotective agents or anti-inflammatory drugs, addressing current healthcare challenges in neurodegenerative diseases and chronic inflammation.
In pharmaceutical research, 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one is being investigated as a potential lead compound for various therapeutic applications. Its structural features make it particularly interesting for targeting protein-protein interactions, which are challenging but promising areas in drug discovery. The compound's sulfonamide functionality is known to interact with various biological targets, while the diphenyl moiety may contribute to π-π stacking interactions with aromatic amino acids in target proteins. These properties align with current trends in precision medicine and targeted therapy development.
The synthesis of 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one typically involves multi-step organic reactions, including sulfonylation of azetidine derivatives and subsequent coupling with diphenylpropanone precursors. Recent advances in flow chemistry and catalytic methods have improved the efficiency of producing such complex molecules, addressing the growing demand for structurally diverse compounds in drug discovery programs. The compound's molecular weight of approximately 475.56 g/mol and moderate lipophilicity make it suitable for further medicinal chemistry optimization.
From a materials science perspective, 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one presents interesting possibilities due to its combination of rigid and flexible structural elements. The azetidine ring provides rigidity, while the diphenylpropanone moiety introduces conformational flexibility. This balance is valuable in designing advanced polymers or liquid crystal materials, particularly for optoelectronic applications. Researchers are exploring its potential as a building block for organic semiconductors or as a component in photoactive materials for solar energy conversion.
The commercial availability of 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one (CAS No. 1797303-44-6) has increased in recent years, reflecting growing interest from both academic and industrial researchers. Suppliers typically offer the compound with >95% purity, suitable for most research applications. Current market trends show rising demand for such specialized pharmaceutical intermediates, driven by the expansion of drug discovery programs worldwide and the need for novel chemical entities in high-throughput screening campaigns.
Analytical characterization of 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one typically involves HPLC for purity assessment, NMR spectroscopy (both 1H and 13C) for structural confirmation, and mass spectrometry for molecular weight verification. The compound's stability under various conditions is an important consideration for storage and handling, with most suppliers recommending storage at 2-8°C in a dry environment to maintain long-term stability.
Future research directions for 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one may include detailed structure-activity relationship studies to optimize its biological activity, exploration of its potential in combination therapies, or investigation of its physicochemical properties for material science applications. The compound's versatility makes it a valuable tool for addressing current challenges in both healthcare and advanced materials development, aligning with global research priorities in these fields.
1797303-44-6 (1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3,3-diphenylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)